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Compound of Interest

Compound Name: beta-L-ribopyranose

Cat. No.: B11927120 Get Quote

For researchers, scientists, and drug development professionals, a comprehensive

understanding of chemical handling, safety protocols, and disposal is paramount for ensuring a

safe and efficient laboratory environment. This document provides essential, immediate safety

and logistical information for the handling of beta-L-ribopyranose, a monosaccharide used in

various research applications. While beta-L-ribopyranose is not classified as a hazardous

substance under the Globally Harmonized System (GHS), adherence to standard laboratory

safety procedures is crucial to minimize exposure and maintain experimental integrity.[1]

Physicochemical Data
A summary of the key physical and chemical properties of beta-L-ribopyranose is provided

below. This data is essential for safe handling, storage, and experimental planning.

Property Value

Molecular Formula C5H10O5

Molecular Weight 150.13 g/mol [1]

Physical Description White odorless powder[1]

GHS Hazard Classification Not classified as hazardous[1]
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The following personal protective equipment is recommended to ensure minimal risk of

exposure and contamination when handling beta-L-ribopyranose, particularly in its powdered

form.

PPE Category Item Specifications

Eye Protection Safety glasses or goggles

Should be worn at all times to

protect against airborne

particles.[2]

Hand Protection Disposable nitrile gloves

To prevent skin contact and

potential contamination of the

product.[2]

Body Protection Laboratory coat

To be worn over personal

clothing to protect against

spills.[2]

Respiratory Protection Dust mask or respirator

Recommended when handling

large quantities or when dust

generation is likely, to prevent

inhalation.[2]

Operational Plan: Step-by-Step Handling Procedure
Proper handling techniques are critical for personal safety and to maintain the purity of the

chemical. The following workflow outlines the recommended procedure for handling beta-L-
ribopyranose in a laboratory setting.
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Experimental Protocols:

Preparation: Before handling, ensure the workspace is clean and uncluttered.[2] Don the

appropriate personal protective equipment as outlined in the table above. Locate the nearest

safety shower and eyewash station.[2]

Dispensing: When transferring beta-L-ribopyranose powder, do so in a well-ventilated area

or under a chemical fume hood to minimize dust inhalation.[2] Use a spatula or scoop for the

transfer and avoid creating dust clouds.[2]

Weighing: Use a weighing paper or a suitable container on an analytical balance.[2]

Dissolving: When preparing a solution, add the solid beta-L-ribopyranose to the solvent

slowly while stirring to prevent splashing.

Spill Cleanup: In the event of a spill, gently sweep up the solid material, avoiding dust

generation, and place it in a designated waste container.[2] Clean the spill area with a damp

cloth.[2]

Disposal Plan
As beta-L-ribopyranose is a non-hazardous sugar, it generally does not require special

disposal procedures. However, always adhere to local, state, and federal regulations for

chemical waste disposal.

Small, Uncontaminated Quantities (less than 100g): For small amounts of uncontaminated solid

beta-L-ribopyranose or its aqueous solutions, disposal down the sanitary sewer is often

acceptable.[3]

Dissolve: If in solid form, dissolve the beta-L-ribopyranose in a volume of water that is at

least 100 times its mass.[3]

Neutralize: Check the pH of the solution. If it is not within the neutral range (typically 5.5-9.5),

adjust it accordingly.[3]

Flush: Pour the solution down the drain with a copious amount of cold running water (at least

20 parts water to 1 part solution).[3]
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Large Quantities (greater than 100g) or Contaminated Waste: For larger quantities or for beta-
L-ribopyranose that is contaminated with other hazardous chemicals, do not dispose of it

down the drain.[3]

Collect: Place the waste in a clearly labeled, sealed container. The label should include

"beta-L-ribopyranose" and a list of any contaminants.[3]

Store: Store the waste container in a designated, secure area away from incompatible

materials.

Dispose: Contact your institution's Environmental Health and Safety (EHS) office for

guidance on proper disposal procedures for chemical waste.

Container Disposal: Empty containers that held beta-L-ribopyranose should be triple-rinsed

with water. The rinsate can be disposed of down the drain. After rinsing, the container can

typically be disposed of in the regular trash, but be sure to deface the label first.[3]

PPE Selection Logic
The selection of appropriate PPE is based on a risk assessment of the potential hazards

associated with the handling of beta-L-ribopyranose. The following diagram illustrates the

decision-making process for PPE selection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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